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Compound of Interest

Compound Name: Raxatrigine

Cat. No.: B1684372 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the pharmacokinetic interactions between

raxatrigine (also known as vixotrigine), a voltage-gated sodium channel blocker, and

carbamazepine, a commonly used anticonvulsant and mood stabilizer. The data and protocols

presented are derived from clinical studies to support informed decisions in drug development

and clinical research.

Quantitative Analysis of Pharmacokinetic
Interactions
The co-administration of raxatrigine and carbamazepine results in a notable pharmacokinetic

interaction, primarily characterized by a reduction in raxatrigine exposure. This is attributed to

the known enzyme-inducing properties of carbamazepine. A summary of the key

pharmacokinetic parameter changes is presented in the table below.
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Pharmacokinetic
Parameter

Analyte
Change upon Co-
administration with
Carbamazepine

Reference

AUC (Area Under the

Curve)
Raxatrigine ↓ 31.6% [1][2]

Cmax (Maximum

Concentration)
Raxatrigine ↓ 26.3% [1][2]

AUC (Area Under the

Curve)
Carbamazepine <10% decrease [1][2]

Cmax (Maximum

Concentration)
Carbamazepine <10% decrease [1][2]

Table 1: Summary of Pharmacokinetic Changes upon Co-administration of Raxatrigine and

Carbamazepine.

Mechanism of Interaction: Metabolic Pathways
The observed pharmacokinetic interaction is primarily driven by the induction of drug-

metabolizing enzymes by carbamazepine. Carbamazepine is a potent inducer of cytochrome

P450 (CYP) enzymes, particularly CYP3A4, and uridine diphosphate-glucuronosyltransferases

(UGTs).[1][2] Raxatrigine is principally metabolized by UGT enzymes.[1][2][3] Consequently,

the induction of UGTs by carbamazepine leads to an accelerated metabolism of raxatrigine,

resulting in lower systemic exposure.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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